Cas no 1206991-52-7 (2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole)

• Product Name: 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole
• CAS No: 1206991-52-7
• MF: C₂₁H₂₁FN₂OS
• MW: 368.467647314072
• CID: 5450498
• Update Time: 2025-10-29

2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentylsulfanyl-1-(4-fluorophenyl)-5-(4-methoxyphenyl)imidazole
• 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole

• Inchi： 1S/C21H21FN2OS/c1-25-18-12-6-15(7-13-18)20-14-23-21(26-19-4-2-3-5-19)24(20)17-10-8-16(22)9-11-17/h6-14,19H,2-5H2,1H3
• InChI Key： UHDBHWRAUMZBAT-UHFFFAOYSA-N
• SMILES： C1(SC2CCCC2)N(C2=CC=C(F)C=C2)C(C2=CC=C(OC)C=C2)=CN=1

Additional information on 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole

Recent Advances in the Study of 2-(Cyclopentylsulfanyl)-1-(4-Fluorophenyl)-5-(4-Methoxyphenyl)-1H-Imidazole (CAS: 1206991-52-7)

The compound 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole (CAS: 1206991-52-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This imidazole derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for future research.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involving inflammation and cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole exhibits potent inhibitory effects on NF-κB signaling, a pathway implicated in various inflammatory diseases and cancers. The compound's unique structural features, including the cyclopentylsulfanyl and 4-methoxyphenyl moieties, were found to be critical for its activity, suggesting opportunities for further structural optimization.

In addition to its anti-inflammatory properties, recent in vitro and in vivo studies have explored the compound's potential as an anticancer agent. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of caspase-dependent pathways. The compound's selectivity for cancer cells over normal cells was particularly noteworthy, indicating a promising therapeutic window.

The synthesis of 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole has also been a focus of recent research. A 2024 study in Organic & Biomolecular Chemistry detailed an optimized synthetic route that improves yield and scalability, addressing previous challenges in large-scale production. The new method employs a one-pot multicomponent reaction, significantly reducing the number of steps and improving overall efficiency. This advancement is expected to facilitate further preclinical and clinical studies of the compound.

Despite these promising findings, challenges remain in the development of 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole as a therapeutic agent. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which are currently being addressed through medicinal chemistry approaches. Recent efforts have focused on prodrug strategies and formulation optimization to enhance the compound's therapeutic potential.

In conclusion, 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole (CAS: 1206991-52-7) represents a promising candidate for further drug development, with demonstrated activity in inflammation and cancer. Ongoing research aims to overcome current limitations and explore its full therapeutic potential. Future studies should focus on elucidating its precise molecular targets, optimizing its pharmacokinetic properties, and evaluating its efficacy in more complex disease models.